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Compound of Interest

Compound Name: 2,2,3,3,4-Pentamethylpentane

Cat. No.: B12641855 Get Quote

Welcome to the technical support guide for 2,2,3,3,4-Pentamethylpentane. This document is

intended for researchers, scientists, and drug development professionals. It provides essential

safety information, troubleshooting guides, and frequently asked questions (FAQs) to ensure

the safe handling and use of this compound in your experiments. The information herein is

synthesized from authoritative safety data sheets and chemical databases to provide a

comprehensive and practical resource.

Section 1: Understanding the Hazards
This section addresses the fundamental question of why specific precautions are necessary

when working with 2,2,3,3,4-Pentamethylpentane.

Question: What are the primary hazards associated with 2,2,3,3,4-Pentamethylpentane?

Answer: 2,2,3,3,4-Pentamethylpentane is a highly flammable liquid and vapor.[1] The primary

risks are fire and explosion. Its vapor can travel a significant distance to an ignition source and

flash back.[1] Additionally, it can cause skin irritation and may be harmful if swallowed, with a

risk of aspiration into the lungs which can be fatal.[1][2] Inhalation of high concentrations of

vapor may cause drowsiness or dizziness.[2] It is also very toxic to aquatic life with long-lasting

effects.[1]

Section 2: Personal Protective Equipment (PPE) -
Your First Line of Defense
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Proper PPE is non-negotiable when handling 2,2,3,3,4-Pentamethylpentane. This section

details the necessary equipment and the rationale for its use.

Question: What specific PPE should I wear when working with 2,2,3,3,4-
Pentamethylpentane?

Answer: A comprehensive PPE ensemble is critical to mitigate the risks. This includes:

Eye and Face Protection: Tightly fitting safety goggles or a face shield are mandatory to

protect against splashes.[2][3] Standard safety glasses are not sufficient.

Skin Protection:

Gloves: Wear appropriate chemical-resistant gloves. Nitrile gloves are often

recommended, but it is crucial to consult the glove manufacturer's resistance chart for the

specific type of glove and breakthrough time.[4] Be aware that the liquid may penetrate

gloves, so frequent changes are advisable.[4]

Lab Coat/Protective Clothing: A flame-retardant and anti-static lab coat or coveralls should

be worn to protect your skin and clothing from splashes and to prevent static discharge,

which could ignite the vapors.[3]

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood, to minimize inhalation of vapors.[1] If exposure limits are likely to be

exceeded, a NIOSH/MSHA-approved respirator with an appropriate cartridge for organic

vapors should be used.[1]

Question: Why is static discharge a concern with this compound?

Answer: 2,2,3,3,4-Pentamethylpentane is a non-conductive liquid, meaning it can accumulate

a static electrical charge during transfer or agitation.[5] A static discharge can have enough

energy to ignite the flammable vapors. Therefore, it is crucial to ground and bond all containers

and equipment during transfer.[1][4] Using non-sparking tools is also a critical preventative

measure.[1][3]
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Adherence to proper handling and storage protocols is key to preventing accidents.

Question: What are the essential "do's and don'ts" for handling 2,2,3,3,4-
Pentamethylpentane?

Answer:

Do:

Work in a well-ventilated area, such as a chemical fume hood.[1]

Keep the container tightly closed when not in use.[1]

Keep away from heat, sparks, open flames, and other ignition sources.[1]

Ground and bond containers and receiving equipment during transfer to prevent static

discharge.[1][4]

Use only non-sparking tools.[1][3]

Wash hands thoroughly after handling.[1]

Don't:

Do not breathe mist or vapors.

Do not get in eyes, on skin, or on clothing.[1]

Do not eat, drink, or smoke in the work area.[6]

Do not use compressed air for filling, discharging, or handling.[6]

Question: How should I store 2,2,3,3,4-Pentamethylpentane?

Answer: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

heat, sparks, and open flames.[1] The storage area should be fireproof.[6] It is also important to

store it separately from strong oxidants.[6]
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Section 4: Emergency Procedures - Spill and
Exposure Response
Accidents can happen. Being prepared to respond correctly is crucial for safety.

Question: What is the correct procedure for a small spill of 2,2,3,3,4-Pentamethylpentane in

the lab?

Answer: For a minor spill (generally less than 1 liter, depending on laboratory-specific

guidelines):

Alert Personnel: Immediately notify others in the vicinity of the spill.[7]

Eliminate Ignition Sources: If it is safe to do so, turn off all nearby ignition sources (e.g., hot

plates, open flames).[1]

Ventilate the Area: Ensure the area is well-ventilated, for example, by working within a fume

hood.

Contain the Spill: Use an inert, non-combustible absorbent material like sand, earth, or

vermiculite to contain the spill.[1][6] Do not use combustible materials like paper towels to

absorb the bulk of the spill.

Clean Up: Wearing appropriate PPE, carefully collect the absorbed material using non-

sparking tools and place it in a suitable, closed container for disposal.[1][3]

Decontaminate: Clean the spill area with soap and water.

Dispose of Waste: The collected waste must be disposed of as hazardous waste in

accordance with local, state, and federal regulations.[1]

Question: What should I do in case of personal exposure to 2,2,3,3,4-Pentamethylpentane?

Answer:

Inhalation: Immediately move the affected person to fresh air and keep them comfortable for

breathing.[1] If they feel unwell, call a poison center or doctor.[1] If breathing is difficult or
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stops, provide artificial respiration.[6]

Skin Contact: Take off immediately all contaminated clothing.[1] Rinse the skin with plenty of

water for at least 15 minutes.[1] If skin irritation occurs, seek medical advice.[1]

Eye Contact: Rinse cautiously with water for several minutes.[1] Remove contact lenses if

present and easy to do. Continue rinsing.[1] If eye irritation persists, get medical advice.[1]

Ingestion: Do NOT induce vomiting.[1][6] Immediately call a poison center or doctor.[1] If

vomiting occurs, keep the head low so that stomach content doesn't get into the lungs.

Emergency Response Flowchart for a Spill
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Caption: Emergency response workflow for a chemical spill.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b12641855?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12641855?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Section 5: Waste Disposal
Proper disposal is a critical final step in the safe handling of chemical waste.

Question: How do I dispose of waste 2,2,3,3,4-Pentamethylpentane and contaminated

materials?

Answer: Waste 2,2,3,3,4-Pentamethylpentane and any materials contaminated with it (e.g.,

absorbent materials, used gloves) must be disposed of as hazardous waste.[1] The material

should be collected in a suitable, closed, and properly labeled container.[3] Disposal must be

carried out by a licensed chemical waste disposal company in accordance with all applicable

local, state, and federal regulations.[3] Never dispose of this chemical down the drain or in the

regular trash.[3]

Section 6: Quantitative Data Summary
Property Value Source

Molecular Formula C₁₀H₂₂ [8]

Molecular Weight 142.28 g/mol [8]

CAS Number 16747-44-7 [8]

Boiling Point 166 ± 4 °C [9]

Melting Point -36.5 ± 0.2 °C [9]

Flash Point 5 °C / 41 °F [1]

Density 0.7767 g/cm³ at 25 °C [9]

Section 7: Frequently Asked Questions (FAQs)
Q1: Can I work with 2,2,3,3,4-Pentamethylpentane on an open bench?

A1: No. Due to its high flammability and the potential for vapor inhalation, all work with

2,2,3,3,4-Pentamethylpentane should be conducted in a well-ventilated area, preferably

inside a certified chemical fume hood.[1]

Q2: What type of fire extinguisher should be available when working with this solvent?
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A2: A dry chemical, carbon dioxide (CO₂), or alcohol-resistant foam fire extinguisher is suitable

for fires involving 2,2,3,3,4-Pentamethylpentane.[1][3] Water may be ineffective and could

spread the flammable liquid.[1]

Q3: What are the signs of overexposure to 2,2,3,3,4-Pentamethylpentane vapors?

A3: Symptoms of overexposure can include headache, dizziness, drowsiness, nausea, and

confusion.[6] If you or a colleague experience these symptoms, immediately move to fresh air

and seek medical attention if symptoms persist.[1]

References
Cheméo. (n.d.). Chemical Properties of Pentane, 2,2,3,3,4-pentamethyl- (CAS 16747-44-7).
National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for
CID 519302, 2,2,3,3,4-Pentamethylpentane.
Sigma-Aldrich. (2025). Safety Data Sheet. Retrieved from a representative SDS for a similar
flammable alkane.
Wikidata. (n.d.). 2,2,3,3,4-pentamethylpentane (Q5651136).
Greenfield Global. (2019). Safety Data Sheet - TRIMETHYLPENTANE.
National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for
CID 519303, 2,2,3,4,4-Pentamethylpentane.
International Labour Organization. (2021). International Chemical Safety Cards (ICSC) -
2,2,4-TRIMETHYLPENTANE.
Oakland University. (2025). EHSO Manual - Spill Control/Emergency Response.
Hazardous Substances Toolbox. (n.d.). Emergency Response.
Princeton University. (n.d.). Environmental Health & Safety - Chemical Spill Procedures.
U.S. Nuclear Regulatory Commission. (2008). Attachment I - Item 19 Emergency Procedure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. fishersci.com [fishersci.com]

2. echemi.com [echemi.com]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b12641855?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAL0817606&productDescription=2+3+4-TRIMETHYLPENTANE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-2-3-4-tetramethylpentane.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0817606&productDescription=2+3+4-TRIMETHYLPENTANE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b12641855?utm_src=pdf-body
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0496
https://www.fishersci.com/store/msds?partNumber=AAL0817606&productDescription=2+3+4-TRIMETHYLPENTANE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b12641855?utm_src=pdf-body
https://www.benchchem.com/product/b12641855?utm_src=pdf-body
https://www.benchchem.com/product/b12641855?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AAL0817606&productDescription=2+3+4-TRIMETHYLPENTANE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/234-trimethylpentane-pid_Rock44986.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12641855?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. chemicalbook.com [chemicalbook.com]

4. greenfield.com [greenfield.com]

5. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

6. ICSC 0496 - 2,2,4-TRIMETHYLPENTANE [chemicalsafety.ilo.org]

7. nrc.gov [nrc.gov]

8. 2,2,3,3,4-Pentamethylpentane | C10H22 | CID 519302 - PubChem
[pubchem.ncbi.nlm.nih.gov]

9. 2,2,3,3,4-pentamethylpentane - Wikidata [wikidata.org]

To cite this document: BenchChem. [Technical Support Center: Safe Handling of 2,2,3,3,4-
Pentamethylpentane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12641855#safety-precautions-for-working-with-2-2-3-
3-4-pentamethylpentane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.chemicalbook.com/msds/2-2-3-4-tetramethylpentane.pdf
https://greenfield.com/wp-content/uploads/2018/11/Trimethylpentane-224-TMP.pdf
https://store.apolloscientific.co.uk/storage/msds/OR52415_msds.pdf
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0496
https://www.nrc.gov/docs/ML0827/ML082750235.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_3_3_4-Pentamethylpentane
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_3_3_4-Pentamethylpentane
https://www.wikidata.org/wiki/Q5651136
https://www.benchchem.com/product/b12641855#safety-precautions-for-working-with-2-2-3-3-4-pentamethylpentane
https://www.benchchem.com/product/b12641855#safety-precautions-for-working-with-2-2-3-3-4-pentamethylpentane
https://www.benchchem.com/product/b12641855#safety-precautions-for-working-with-2-2-3-3-4-pentamethylpentane
https://www.benchchem.com/product/b12641855#safety-precautions-for-working-with-2-2-3-3-4-pentamethylpentane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12641855?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12641855?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

